2-Chlorophenol
2-Chlorophenol
2-chlorophenol appears as a colorless to amber liquid with an unpleasant, penetrating odor. Density 1.265 g / cm3. Sinks in water and slowly dissolves. Freezing point 7 °C (46 °F). Boiling point 175 °C (347 °F).
Chlorophenols, liquid is a colorless to yellow-brown liquid with an unpleasant penetrating odor. Toxic by ingestion. Used to make other chemicals.
2-chlorophenol is a monochlorophenol and a 2-halophenol.
2-Chlorophenol or ortho-chlorophenol is a monochlorophenol isomer that has a chlorine atom in the ortho position. It has a medicinal taste and smell, and is a slightly acidic liquid. 2-Chlorophenol is used as a disinfectant agent (L722).
Chlorophenols, liquid is a colorless to yellow-brown liquid with an unpleasant penetrating odor. Toxic by ingestion. Used to make other chemicals.
2-chlorophenol is a monochlorophenol and a 2-halophenol.
2-Chlorophenol or ortho-chlorophenol is a monochlorophenol isomer that has a chlorine atom in the ortho position. It has a medicinal taste and smell, and is a slightly acidic liquid. 2-Chlorophenol is used as a disinfectant agent (L722).
Brand Name:
Vulcanchem
CAS No.:
95-57-8
VCID:
VC21260698
InChI:
InChI=1S/C6H5ClO/c7-5-3-1-2-4-6(5)8/h1-4,8H
SMILES:
C1=CC=C(C(=C1)O)Cl
Molecular Formula:
C6H5ClO
C6H5ClO
C6H4ClOH
C6H5ClO
C6H4ClOH
Molecular Weight:
128.55 g/mol
2-Chlorophenol
CAS No.: 95-57-8
Cat. No.: VC21260698
Molecular Formula: C6H5ClO
C6H5ClO
C6H4ClOH
Molecular Weight: 128.55 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-chlorophenol appears as a colorless to amber liquid with an unpleasant, penetrating odor. Density 1.265 g / cm3. Sinks in water and slowly dissolves. Freezing point 7 °C (46 °F). Boiling point 175 °C (347 °F). Chlorophenols, liquid is a colorless to yellow-brown liquid with an unpleasant penetrating odor. Toxic by ingestion. Used to make other chemicals. 2-chlorophenol is a monochlorophenol and a 2-halophenol. 2-Chlorophenol or ortho-chlorophenol is a monochlorophenol isomer that has a chlorine atom in the ortho position. It has a medicinal taste and smell, and is a slightly acidic liquid. 2-Chlorophenol is used as a disinfectant agent (L722). |
|---|---|
| CAS No. | 95-57-8 |
| Molecular Formula | C6H5ClO C6H5ClO C6H4ClOH |
| Molecular Weight | 128.55 g/mol |
| IUPAC Name | 2-chlorophenol |
| Standard InChI | InChI=1S/C6H5ClO/c7-5-3-1-2-4-6(5)8/h1-4,8H |
| Standard InChI Key | ISPYQTSUDJAMAB-UHFFFAOYSA-N |
| Impurities | ... Chlorinated 2-phenoxyphenols, chlorinated diphenylethers, and chlorinated dibenzofurans occur as impurities in technical grade of chlorophenols. /Chlorophenols/ AS A BY-PRODUCT IN PRODUCTION OF 4-CHLOROPHENOL BY DIRECT CHLORINATION OF PHENOL The impurities include polychlorinated dibenzo-pdioxins (PCDDs), polychlorinated dibenzofurans (PCDFs), polychlorinated phenoxyphenols, polychlorinated diphenyl ethers, polychlorinated benzenes, and polychlorinated biphenyls. Because the higher chlorinated phenols are produced at higher temperature, the contamination of the higher chlorinated phenols is greater than that of the lower chlorinated phenols. /Chlorophenols/ |
| SMILES | C1=CC=C(C(=C1)O)Cl |
| Canonical SMILES | C1=CC=C(C(=C1)O)Cl |
| Boiling Point | 347 to 349 °F at 760 mmHg (NTP, 1992) 174.9 °C at 760 mm Hg 175 °C |
| Colorform | Light amber liquid Colorless to yellow brown liquid |
| Flash Point | 147 °F (NTP, 1992) 147 °F (NFPA, 2010) 64 °C 64 °C (147 °F) CLOSED CUP 64 °C c.c. |
| Melting Point | 48.2 °F (NTP, 1992) 9.8 °C MP: 7 °C (ALPHA), 0 °C (BETA), 4.1 °C (GAMMA) 9.3-9.8 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator